Cas no 1384429-17-7 (5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride)

• Product Name: 5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride
• CAS No: 1384429-17-7
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 4595890
• PubChem ID: 71755749
• Update Time: 2025-05-21

5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride

• Inchi： 1S/C8H13N3.ClH/c1-11(2)6-7-3-4-8(9)10-5-7;/h3-5H,6H2,1-2H3,(H2,9,10);1H
• InChI Key： VXSNFAXPRBNSQN-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(N)C=C1)N(C)C.Cl

Additional information on 5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride

Introduction to 5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride (CAS No. 1384429-17-7)

5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride, a compound with the CAS number 1384429-17-7, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a dimethylamino group and an amine functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the design of novel bioactive molecules.

The< strong>5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride molecule exhibits a high degree of solubility in polar solvents, which is advantageous for its formulation in various pharmaceutical applications. Its dihydrochloride salt form enhances its stability and bioavailability, making it a preferred choice for further investigation in drug discovery programs. The compound's amine functionalities provide multiple sites for chemical modifications, enabling researchers to explore its potential as a precursor for more complex pharmacophores.

In recent years, there has been growing interest in pyridine derivatives due to their role as key intermediates in the synthesis of various therapeutic agents. The< strong>5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride has been studied for its potential applications in the treatment of neurological disorders, where its ability to interact with specific biological targets is highly valued. Preclinical studies have suggested that this compound may exhibit neuroprotective properties, making it a promising candidate for further development.

The pharmacological profile of< strong>5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride has been extensively evaluated in vitro and in vivo. Researchers have observed that the compound demonstrates significant binding affinity to certain receptors and enzymes involved in neurotransmitter pathways. This interaction profile suggests that it may modulate the activity of these targets, potentially leading to therapeutic effects. Additionally, the compound's ability to cross the blood-brain barrier has been noted, which is crucial for its efficacy in treating central nervous system disorders.

The synthesis of< strong>5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance chromatography and spectroscopic techniques allows for thorough characterization of the compound, confirming its structural integrity and chemical purity.

The< strong>CAS No. 1384429-17-7 provides a unique identifier for this compound, facilitating its recognition and documentation in scientific literature and regulatory filings. This standardized nomenclature is essential for ensuring consistency across different research groups and industrial applications. The compound's entry in the Chemical Abstracts Service (CAS) database also provides access to valuable information regarding its properties, synthesis routes, and references to related research.

In conclusion, 5-[(dimethylamino)methyl]pyridin-2-amine dihydrochloride (CAS No. 1384429-17-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued investigation into its pharmacological properties and synthetic pathways will likely yield valuable insights into its potential applications in medicine.